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Compound of Interest

Compound Name: 1-Hydroxypyrene

Cat. No.: B7796919 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides immediate, essential safety

protocols and logistical plans for working with 1-Hydroxypyrene, a key biomarker for polycyclic

aromatic hydrocarbon (PAH) exposure.[1] Adherence to these guidelines is critical for

minimizing risk and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling 1-Hydroxypyrene, a comprehensive approach to personal protection is

necessary to prevent exposure through skin contact, inhalation, or eye contact. The following

table outlines the required PPE.
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Protection Type Specific Recommendations Standards

Eye Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles.

OSHA 29 CFR 1910.133 or

European Standard EN166[2]

Hand Protection
Wear appropriate protective

gloves.

Consult with your safety officer

for specific glove material

compatibility.

Skin and Body Protection

Wear appropriate protective

clothing to prevent skin

exposure. A lab coat is

standard.

Ensure clothing covers all

exposed skin.

Respiratory Protection

Not required under normal use

conditions with adequate

ventilation. For large-scale

use, emergencies, or if dust is

generated, use a

NIOSH/MSHA or European

Standard EN 136 approved

respirator.[3]

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed whenever

workplace conditions warrant

respirator use.

Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls:

Ensure adequate ventilation, especially in confined areas.[3][4]

An eyewash station and safety shower should be readily accessible and in close proximity to

the workstation.[2]

2. Safe Handling Practices:

Avoid contact with skin and eyes.[2]
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Do not breathe dust.[2] Avoid generating dusty conditions.

Do not ingest. If swallowed, seek immediate medical assistance.[2]

Use only in a well-ventilated area or outdoors.[2]

Wash hands and any exposed skin thoroughly after handling.[2]

3. Storage:

Store in a well-ventilated place.[2]

Keep the container tightly closed.[2]

Store locked up.[2]

1-Hydroxypyrene is light-sensitive; protect from light.[2][5]

It is classified as a combustible solid.

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure

Eye Contact

Rinse immediately and cautiously with plenty of

water for at least 15 minutes, also under the

eyelids.[2][3] Remove contact lenses if present

and easy to do. Continue rinsing.[2][3] If eye

irritation persists, get medical advice/attention.

[2]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes.[3] If skin irritation occurs, get

medical advice/attention.[2] Wash clothing

before reuse.

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.[2][3] If

not breathing, give artificial respiration.[3] Call a

POISON CENTER or doctor/physician if you

feel unwell.[2]

Ingestion

Clean mouth with water.[3] Do NOT induce

vomiting. If the person is conscious and alert,

rinse their mouth and have them drink 2-4

cupfuls of milk or water. Get medical attention.

[3]

Disposal Plan
Dispose of 1-Hydroxypyrene and any contaminated materials in a manner consistent with

federal, state, and local regulations. Do not let this chemical enter the environment.[2][3]

Sweep up and shovel spilled material into suitable, labeled containers for disposal.[2][3]

Quantitative Data Summary
The following table summarizes key quantitative data for 1-Hydroxypyrene.
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Property Value

Molecular Formula C₁₆H₁₀O

Molecular Weight 218.25 g/mol

Melting Point 179-182 °C

Biological Exposure Indices (BEI)
ACGIH BEI: 2.5 µg/L (approx. 1 µmol/mol

creatinine)[6]

Germany (background reference): 0.3 µg/g

creatinine (non-smokers)[6]

No-biological-effect-level: 1.4 µmol/mol

creatinine[7]

Emergency Workflow: 1-Hydroxypyrene Spill
The following diagram outlines the procedural steps for handling a minor spill of 1-
Hydroxypyrene.
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1-Hydroxypyrene Spill Response

SPILL DETECTED

Alert personnel in the area

IMMEDIATE ACTION

Don appropriate PPE:
- Goggles
- Gloves

- Lab Coat
- Respirator (if dusty)

Contain the spill
(Use dry, absorbent material)

Clean up the spill:
- Sweep or vacuum up material

- Avoid generating dust

Place spilled material and cleanup supplies
in a labeled, sealable container for disposal

Decontaminate the area
with soap and water

Dispose of waste according to
institutional and local regulations

Remove and decontaminate PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for handling a minor 1-Hydroxypyrene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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